Cyclohexanecarboxamide, N,N-dimethyl-2-oxo-

• CAS No.: 52631-32-0
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: N,N-dimethyl-2-oxocyclohexane-1-carboxamide
• InChI: InChI=1S/C9H15NO2/c1-10(2)9(12)7-5-3-4-6-8(7)11/h7H,3-6H2,1-2H3
• InChI Key: SKMOVDJCNIGXKW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1CCCCC1=O

Description

Cyclohexanecarboxamide, N,N-dimethyl-2-oxo- is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.313 mol (50 ml) of ethyl cyclohexanone-2-carboxylate and 140 ml 33% dimethylamine in ethanol (about 0.78 mol dimethylamine) were stirred in a pressure reactor for 12 hours at 110° C. After cooling the reaction mixture was concentrated on a rotary evaporator, the residue was dissolved in 500 ml ethyl acetate and the organic phase was washed with 200 ml of 1 M NaOH and 3×50 ml water. The organic phase was then evaporated on a rotary evaporator to dryness. 46 g of the crude product was dissolved in 100 ml tert-butyl methyl ether and cooled to 0° C. Precipitated product was filtered off and dried, 3.6 g of the title compound were obtained.